5-methyl-7-(2-methylpropyl)-2-(naphthalen-1-ylmethyl)-3-pyridin-4-yl-2H-pyrazolo[3,4-d]pyrimidine-4,6(5H,7H)-dione
Overview
Description
7-isobutyl-5-methyl-2-(1-naphthylmethyl)-3-(4-pyridyl)alloxanthine is a pyrazolopyrimidine that is alloxanthine which is substituted at positions 2, 3, 5, and 7 by 1-naphthylmethyl, 4-pyridyl, methyl, and isobutyl groups, respectively. It derives from an alloxanthine.
Scientific Research Applications
Antioxidant Evaluation
The compound has been utilized in the synthesis of various derivatives, such as imidazolopyrazole and imidazolopyrimidine, which were screened for their antioxidant properties. Some of these derivatives exhibited promising activities in protecting DNA from damage induced by bleomycin (Gouda, 2012).
Synthesis of Novel Pyrazolo[4,3-c]Pyridine Derivatives
This compound was used as a precursor in the synthesis of novel pyrazolo[4,3-c]pyridine derivatives. These derivatives were then investigated for various chemical properties and applications, demonstrating the compound's versatility in chemical synthesis (Metwally & Deeb, 2018).
Anticancer Activity
Certain derivatives synthesized from this compound were investigated for their anticancer activity, particularly against human breast, liver, and colon carcinoma cell lines. This research indicates the potential use of these derivatives in developing new anticancer drugs (Metwally & Deeb, 2018).
Synthesis of Nucleoside Analogues
Derivatives of this compound have been explored in the synthesis of various nucleoside analogues. These analogues are important in the field of medicinal chemistry, as they have potential applications in treating various diseases and conditions (Rao et al., 2009).
Development of Chemosensors
The compound has been utilized in the synthesis of naphthoquinone-based chemosensors for transition metal ions. These chemosensors demonstrate selectivity and sensitivity, which are crucial for applications in environmental monitoring and analytical chemistry (Gosavi-Mirkute et al., 2017).
Structural Characterization
The compound has also been a subject of research for structural characterization, contributing to the understanding of its chemical properties and potential applications in various fields like material science (Aggarwal et al., 2009).
Properties
IUPAC Name |
5-methyl-7-(2-methylpropyl)-2-(naphthalen-1-ylmethyl)-3-pyridin-4-ylpyrazolo[3,4-d]pyrimidine-4,6-dione | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C26H25N5O2/c1-17(2)15-30-24-22(25(32)29(3)26(30)33)23(19-11-13-27-14-12-19)31(28-24)16-20-9-6-8-18-7-4-5-10-21(18)20/h4-14,17H,15-16H2,1-3H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NNZDBCPMOOEFTE-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)CN1C2=NN(C(=C2C(=O)N(C1=O)C)C3=CC=NC=C3)CC4=CC=CC5=CC=CC=C54 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C26H25N5O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
439.5 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Synthesis routes and methods
Procedure details
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.